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Compound of Interest

Compound Name: 1-Propynyillithium

Cat. No.: B039626

CAS Number: 4529-04-8

This technical guide provides an in-depth overview of 1-Propynyllithium, a critical
organolithium reagent in organic synthesis. It is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its properties, synthesis,
and reactivity.

Chemical and Physical Properties

1-Propynyllithium, with the chemical formula CsHsLi, is a powerful nucleophile utilized in the
formation of carbon-carbon bonds.[1][2] It is a white solid that is highly reactive and sensitive to
air and moisture, necessitating handling under an inert atmosphere such as argon or nitrogen.

[1][2]

Physical Properties

A summary of the key physical properties of 1-Propynyllithium is presented in the table below.
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Property Value Reference(s)
Molecular Formula CsHslLi [1103114]
Molecular Weight 46.00 g/mol [11[2][5]
Appearance White solid/powder [11[2]
Soluble in 1,2-
dimethoxyethane and
Solubility tetrahydrofuran (THF). Partially  [1][2][4]
soluble in ether. Soluble in
liquid ammonia.
Melting Point Data not available
Boiling Point Data not available [3]
Density Data not available [3]
Chemical Identifiers
Identifier Value Reference(s)
CAS Number 4529-04-8 [1][2]16]
EC Number 224-862-4 [2]
PubChem CID 78287 [2]
SMILES [Li+].CC#[C-] [1][2]
InChl=1S/C3H3.Li/c1-3-
InChl [1]I2]

2;/h1H3;/g-1;+1

Experimental Protocols
Preparation of 1-Propynyllithium

1-Propynyllithium is typically prepared in situ for immediate use. Several methods are
commonly employed:

Method A: From Propyne Gas
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This historic route involves bubbling propyne gas through a solution of an organolithium
reagent, such as n-butyllithium, in an appropriate solvent like tetrahydrofuran (THF) at low
temperatures.[2][4]

¢ Reaction: CH3C=CH + n-BuLi - CH3C=CLi + BuH

e Protocol: Propyne gas is passed through a solution of n-butyllithium in THF, typically at -78
°C.[4] The reaction is monitored until the consumption of the starting materials.

Method B: From (Z/E)-1-Bromopropene

A more expeditious and common laboratory-scale synthesis involves the reaction of (Z/E)-1-
bromopropene with two equivalents of n-butyllithium.[2]

¢ Reaction: CHsCH=CHBr + 2 BuLi — CHsC=CLi + 2 BuH + LiBr[2]

e Protocol: A solution of (Z/E)-1-bromopropene in anhydrous THF is cooled to -78 °C under an
inert atmosphere. Two equivalents of n-butyllithium in hexanes are added dropwise, and the
mixture is stirred at this temperature to generate the 1-propynyllithium solution.

Preparation of 1-Propynyllithium

n-Butyllithium (n-BuLi)
(2 equivalents) Method B

(Z/E)-1-Bromopropene

1-Propynyllithium

n-Butyllithium (n-BuLi)

Method A

Propyne (gas)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/publication/300871027_Generation_of_1-Propynyllithium_from_ZE-1-Bromo-1-Propene
https://www.chegg.com/homework-help/questions-and-answers/1-propynyllithium-reacts-r-r-2-3-dimethyloxacyclopropane-stereoselective-reaction-draw-cur-q25614758
https://www.chegg.com/homework-help/questions-and-answers/1-propynyllithium-reacts-r-r-2-3-dimethyloxacyclopropane-stereoselective-reaction-draw-cur-q25614758
https://www.researchgate.net/publication/300871027_Generation_of_1-Propynyllithium_from_ZE-1-Bromo-1-Propene
https://www.researchgate.net/publication/300871027_Generation_of_1-Propynyllithium_from_ZE-1-Bromo-1-Propene
https://www.benchchem.com/product/b039626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Synthetic routes to 1-Propynyllithium.

Reactivity and Applications in Synthesis

1-Propynyllithium is a potent nucleophile that readily participates in a variety of carbon-carbon
bond-forming reactions.[4] Its utility is prominent in the synthesis of complex organic molecules,
including natural products and pharmaceuticals.

Reactions with Carbonyl Compounds

1-Propynyllithium adds to aldehydes and ketones to furnish secondary and tertiary propargyl
alcohols, respectively.[2] These reactions are fundamental in extending carbon chains and
introducing functionality.

e General Reaction:
o With Aldehydes: RCHO + CHsC=CLi -~ RCH(OH)C=CCHs
o With Ketones: R2CO + CH3C=CLi - R2C(OH)C=CCHs

o Experimental Workflow:

o

The solution of 1-propynyllithium, prepared in situ, is maintained at a low temperature
(typically -78 °C).

o The aldehyde or ketone, dissolved in an appropriate solvent like THF, is added dropwise to
the stirred solution of 1-propynyllithium.

o The reaction is allowed to proceed for a specified time before being quenched with an
agueous solution, such as saturated ammonium chloride.

o Standard aqueous workup and purification by chromatography yield the desired propargy!
alcohol.
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Reaction with Carbonyls Workflow

Prepare 1-Propynyllithium
in situ at -78 °C

Add Aldehyde or Ketone
in THF dropwise

Stir at -78 °C

Quench with ag. NH4CI

Agqueous Workup and Extraction

Purification
(e.g., Chromatography)

Propargyl Alcohol

Click to download full resolution via product page

Caption: General workflow for the reaction of 1-propynyllithium with aldehydes and ketones.
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Reactions with Epoxides

1-Propynyllithium is a strong nucleophile capable of opening epoxide rings. This reaction
proceeds via an Sn2 mechanism, with the nucleophile attacking the less sterically hindered
carbon of the epoxide. This stereoselective reaction is valuable for the synthesis of complex
alcohols.

e General Reaction: The reaction of 1-propynyllithium with an epoxide, followed by an
aqueous workup, yields a [3-hydroxy alkyne.

Epoxide Opening Mechanism

Aqueous Workup
(HsO*)

Nucleophilic Attack (SN2) \/

CHsC=CLi P> Lithium Alkoxide Intermediate

Epoxide

\4

B-Hydroxy Alkyne

Click to download full resolution via product page

Caption: Mechanism of epoxide ring-opening by 1-propynyllithium.

Safety and Handling

1-Propynyllithium is a pyrophoric solid that reacts violently with water and is flammable.[2] It
must be handled under a dry, inert atmosphere (e.g., argon or nitrogen) at all times to prevent
decomposition and potential fire hazards.[1][4] Appropriate personal protective equipment,
including flame-retardant laboratory coats, safety glasses, and gloves, should be worn. All
operations should be conducted in a well-ventilated fume hood.

Conclusion

1-Propynyllithium is a versatile and powerful reagent in organic synthesis, enabling the
construction of complex molecular architectures through the formation of new carbon-carbon
bonds. A thorough understanding of its properties, preparation, and reactivity is essential for its
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safe and effective use in research and development, particularly in the field of medicinal
chemistry and drug discovery. The protocols and data presented in this guide are intended to
provide a solid foundation for scientists working with this important organolithium compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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